Cas no 622813-18-7 ((2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)

(2Z)-2-(4-tert-Butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a synthetic organic compound featuring a benzofuran core substituted with a methanesulfonate group and a (4-tert-butylphenyl)methylidene moiety. This structure confers potential reactivity in organic synthesis, particularly as an intermediate in the preparation of more complex molecules. The methanesulfonate group enhances solubility and reactivity in nucleophilic substitution reactions, while the tert-butylphenyl substituent may influence steric and electronic properties. Its well-defined stereochemistry (2Z-configuration) ensures consistent performance in targeted applications. This compound is of interest in pharmaceutical and materials research due to its modular functional groups, enabling further derivatization for specialized applications.
(2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate structure
622813-18-7 structure
Product Name:(2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
CAS No:622813-18-7
MF:C20H20O5S
MW:372.434804916382
CID:5417715
Update Time:2025-10-23

(2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • (2Z)-2-(4-tert-butylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
    • 3(2H)-Benzofuranone, 2-[[4-(1,1-dimethylethyl)phenyl]methylene]-6-[(methylsulfonyl)oxy]-
    • (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
    • Inchi: 1S/C20H20O5S/c1-20(2,3)14-7-5-13(6-8-14)11-18-19(21)16-10-9-15(12-17(16)24-18)25-26(4,22)23/h5-12H,1-4H3
    • InChI Key: AMFSZDLQRWNDPO-UHFFFAOYSA-N
    • SMILES: O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)C1=CC1=CC=C(C(C)(C)C)C=C1

(2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Pricemore >>

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(2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Related Literature

Additional information on (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Research Brief on (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS: 622813-18-7)

The compound (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS: 622813-18-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The methanesulfonate group attached to the benzofuran core enhances its solubility and bioavailability, making it a promising candidate for further drug development. Structural-activity relationship (SAR) studies have demonstrated that the tert-butylphenyl moiety is critical for its binding affinity to target proteins.

In vitro and in vivo experiments have shown that (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate exhibits significant anti-proliferative effects against a range of cancer cell lines, including breast, lung, and colon cancers. The compound's ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, underscores its potential as a multi-targeted therapeutic agent.

Pharmacokinetic studies have further elucidated the compound's metabolic stability and distribution profiles. Notably, its half-life and clearance rates suggest favorable drug-like properties, though further optimization may be required to minimize off-target effects. Advanced formulation strategies, such as nanoparticle encapsulation, are being explored to enhance its delivery and efficacy.

Ongoing research is also investigating the compound's potential in combination therapies. Preliminary data indicate synergistic effects when used alongside conventional chemotherapeutic agents, offering a promising avenue for overcoming drug resistance in cancer treatment. However, comprehensive toxicological assessments are still needed to ensure its safety profile.

In conclusion, (2Z)-2-(4-tert-butylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate represents a compelling area of study in medicinal chemistry. Its unique structural features and biological activities position it as a viable candidate for further preclinical and clinical development. Future research should focus on elucidating its precise molecular targets and optimizing its pharmacological properties for therapeutic use.

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